Fenretinide - d4

• Molecular Formula: C26H29D4NO2
• Molecular Weight: 395.58
• synonyms: N-(4-Hydroxyphenyl-d4)retinamide

Description

Deuterated fenretinide.

Scientific Research Applications

Cancer Prevention and Therapy

Fenretinide (N-4-hydroxyphenylretinamide [4-HPR]) is extensively studied as a cancer chemopreventive agent. It has been evaluated in vitro, in animal models, and in clinical trials for its effectiveness in controlling tumors of the breast, prostate, bladder, colon, cervix, and head and neck. Current research focuses on optimizing dosage and exploring potential synergism with other chemopreventative molecules (Malone et al., 2003).

Metabolism in Cancer Therapy

The metabolism of fenretinide by human liver microsomes and enzymes like cytochrome P450 and UDP-glucuronosyltransferases is crucial for its therapeutic effectiveness in oncology. Understanding these metabolic pathways is essential for achieving consistent plasma concentrations in patients, which can be a challenge (Illingworth et al., 2011).

Insulin Resistance and Fatty Liver

Fenretinide has shown potential in ameliorating insulin resistance and related disorders like obesity and fatty liver. It reduces serum levels of retinol binding protein 4 (RBP4), which is linked to these metabolic issues. Studies in obese mice suggest that fenretinide improves whole-body insulin sensitivity and decreases plasma lipid levels (Koh et al., 2012).

Ceramide Generation and Prostate Cancer

Research indicates that fenretinide's efficacy in prostate cancer can be enhanced by combining it with specific inhibitors. It acts as a ceramide-generating anticancer agent, and its combination with inhibitors can improve therapeutic outcomes (Gouazé-Andersson et al., 2011).

Interaction with Lysosomal Proteins

The binding of fenretinide to lysosomal proteins like saposin D affects ceramide solubilization and hydrolysis. This interaction is significant for its action in vivo, as ceramide build-up is linked to fenretinide's pharmaceutical effects (Milliken et al., 2020).

Formulation for Enhanced Bioavailability

Developing formulations for oral delivery of fenretinide, like hydrophilic nanoparticles, is critical due to its low systemic toxicity but poor bioavailability when administered orally. These formulations aim to enhance its therapeutic efficacy in cancer treatment (Ledet et al., 2015).

Prevention of Obesity and Type-2 Diabetes

Fenretinide's role in preventing high-fat diet-induced obesity and insulin resistance has been explored. This research is pertinent given the global rise in obesity and the lack of effective therapeutics. Fenretinide affects multiple signaling pathways, including retinoid homeostasis and reactive oxygen species generation (Mody & Mcilroy, 2014).

Atherosclerosis Development

Despite its beneficial metabolic effects, fenretinide treatment can accelerate atherosclerosis development in certain models, indicating the complexity of its pharmacological profile and the need for careful consideration in clinical applications (Busnelli et al., 2020).

Apoptosis Induction Mechanisms

Fenretinide induces apoptosis in tumor cells, a key mechanism in its anticancer activity. It involves various signaling molecules like reactive oxygen species and ceramide, which initiate the intrinsic pathway of cell elimination (Hail et al., 2006).

Lipid-induced Insulin Resistance Prevention

Fenretinide prevents lipid-induced insulin resistance by blocking ceramide biosynthesis. This suggests potential therapeutic applications in normalizing glucose homeostasis (Bikman et al., 2012).